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‘ Compound of Interest

Compound Name: 4-(4-Acetyl-piperazin-1-YL)-2-methylaniline
CAS No.: 862686-09-7
Cat. No.: B1603702
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Introduction and Rationale

Piperazine is widely regarded as a privileged scaffold in drug discovery due to its structural simplicity and chemical adaptability 1. The two nitrogen at
systematically fine-tune physicochemical properties such as agueous solubility, lipophilicity, and pKa 1. The pKa values of piperazine are typically aro
protonation directly influences ligand-receptor interactions, membrane permeability, and ultimately, the absorption, distribution, metabolism, and excre

Understanding these properties is critical. For instance, the pH-dependent solubility of piperazine derivatives can lead to complex drug-drug interactic
profiling is essential to evaluate systemic exposure and absolute bioavailability accurately.

Pharmacokinetic Profiling Strategy

To accurately assess the PK parameters of piperazine derivatives, a comprehensive in vitro and in vivo workflow must be established. The self-valida
rather than analytical artifacts or formulation failures.
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Fig 1: Comprehensive in vitro and in vivo pharmacokinetic evaluation workflow for piperazine.

Experimental Protocol: In Vivo PK Study and Bioanalysis
Formulation and Dosing

Causality: To calculate absolute bioavailability (F%), both intravenous (IV) and per os (PO) administration routes must be evaluated. Piperazine's bas
the bloodstream.

« |V Formulation: Dissolve the piperazine derivative in 5% DMSO / 10% Solutol HS15 / 85% Saline. Sonicate until visually clear to prevent micro-pre
« PO Formulation: Suspend in 0.5% Methylcellulose (MC) or formulate as an acidic solution to maximize dissolution. Be aware that local pH changes

« Dosing: Administer IV doses (e.g., 2 mg/kg) via the tail vein and PO doses (e.g., 10 mg/kg) via oral gavage to fasted Sprague-Dawley rats (n=3 pel

Sample Collection

Causality: Piperazine derivatives can partition into red blood cells or undergo rapid enzymatic degradation ex vivo. Immediate processing and temper
o Collect 200 pL of blood via the jugular vein into K2EDTA tubes at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.
« Centrifuge immediately at 4,000 x g for 10 min at 4°C.

» Transfer plasma to pre-chilled tubes and store at -80°C until analysis.

Self-Validating LC-MS/MS Bioanalysis

Causality: The high polarity of protonated piperazines often leads to poor retention and peak tailing on standard C18 columns. Using a high-pH mobil
and peak symmetry.
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* Sample Extraction: Add 150 L of ice-cold acetonitrile (containing 50 ng/mL of a stable isotope-labeled internal standard) to 50 L of plasma. Vorte

« Chromatography: Inject 5 pL of the supernatant onto a Waters XBridge BEH C18 column (2.1 x 50 mm, 2.5 pum).

o Mobile Phase A: 10 mM Ammonium bicarbonate in water (pH 10.5).

o Mobile Phase B: Acetonitrile.

o Gradient: 5% B to 95% B over 3 minutes at a flow rate of 0.4 mL/min.

« Detection: Operate the mass spectrometer in positive Electrospray lonization (ESI+) mode using Multiple Reaction Monitoring (MRM).

« System Validation: The analytical run must include a calibration curve (1-1000 ng/mL) and Quality Control (QC) samples at three concentration lev:

Quantitative Data Analysis

After acquiring the concentration-time data, Non-Compartmental Analysis (NCA) is performed to derive key PK parameters. The table below illustrate

a non-piperazine analog.

Pharmacokinetic Parameter Unit Non-Piperazine Analog (PO)
Dose mg/kg 10

Cmax ng/mL 145 + 20

Tmax h 2.0

AUC(0-inf) ng-h/mL 650 + 80

Clearance (CL) L/h/kg

Volume of Distribution (Vdss) L/kg

Half-life (t1/2) h 3.1

Absolute Bioavailability (F) % 11.3%

Data Interpretation: The piperazine scaffold significantly enhances aqueous solubility and membrane permeability. This results in a faster absorption 1

Mechanistic Insights: Pharmacokinetic Modulation via P-gp Inhibition

Beyond their primary therapeutic targets, piperazine derivatives can act as potent pharmacokinetic enhancers. A major barrier to the oral bioavailabili

the apical membrane of enterocytes in the gastrointestinal tract [[5]]().

Certain piperazine derivatives have been shown to inhibit P-gp function. When co-administered, the piperazine compound blocks the efflux of the suk

the systemic bioavailability of the co-administered drug 5.
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Fig 2: Mechanism of piperazine derivatives inhibiting P-gp to enhance drug bioavailability.

Conclusion

The pharmacokinetic evaluation of piperazine-based compounds requires a scientifically rigorous approach that accounts for their unique physicoche
optimized LC-MS/MS methodologies and structured in vivo study designs, researchers can accurately profile these versatile molecules, unlocking the
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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